2-{[7-(cyclopropylmethyl)-2,7-diazaspiro[4.5]dec-2-yl]methyl}phenol

• IUPAC Name: 2-[[9-(cyclopropylmethyl)-2,9-diazaspiro[4.5]decan-2-yl]methyl]phenol
• InChI: InChI=1S/C19H28N2O/c22-18-5-2-1-4-17(18)13-21-11-9-19(15-21)8-3-10-20(14-19)12-16-6-7-16/h1-2,4-5,16,22H,3,6-15H2
• InChI Key: WAUVQLFFWAWTGG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(C2)CC3=CC=CC=C3O)CN(C1)CC4CC4
• Molecular Formula: C19H28N2O
• Molecular Weight: 300.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-{[7-(cyclopropylmethyl)-2,7-diazaspiro[4.5]dec-2-yl]methyl}phenol involves complex reactions including the opening ring of cyclopropane, bromination, and hydrolysis of esters. These processes have led to the creation of bromophenol derivatives with significant inhibitory effects on enzymes like cytosolic carbonic anhydrase I and II, as well as acetylcholinesterase, which are relevant in the treatment of diseases like Alzheimer's and Parkinson's (Boztaş et al., 2019).

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by spirocyclic frameworks, which include diazaspiro[4.5]decane motifs. These structures have been synthesized through various methods, including organoselenium-mediated cyclisation reactions, highlighting their complex and intricate nature (Doherty et al., 1984).

Chemical Reactions and Properties

Chemical reactions involving 2-{[7-(cyclopropylmethyl)-2,7-diazaspiro[4.5]dec-2-yl]methyl}phenol and its derivatives include cycloadditions, carbene insertions, and nucleophilic substitutions. These reactions are crucial for the synthesis of novel compounds with enhanced pharmacological profiles. Notably, the reactivity of cyclopropenone oximes in the presence of isocyanates to yield diazaspiro[2.3]hexenones demonstrates the versatility of these compounds in organic synthesis (Yoshida et al., 1988).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and crystal structures, are critical for their applications in drug design and development. For example, the crystal structure of spiroacetals, determined through X-ray crystallography, provides valuable insights into their conformation and potential interactions with biological targets (Wang et al., 2011).

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it has biological activity, it could depend on the specific functional groups present in the molecule and their interactions with biological targets.

Safety and Hazards

Without specific information, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like medicinal chemistry, materials science, and synthetic methodology. Future research could explore the synthesis, reactivity, and potential applications of this and similar compounds.